Cas no 2137637-90-0 (1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one)

• Product Name: 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one
• CAS No: 2137637-90-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5609039
• PubChem ID: 165954167
• Update Time: 2025-06-13

1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-843281
• 2137637-90-0
• 1-[2-(methoxymethyl)piperazin-1-yl]-2,3-dimethylbutan-1-one
• 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one

• Inchi： 1S/C12H24N2O2/c1-9(2)10(3)12(15)14-6-5-13-7-11(14)8-16-4/h9-11,13H,5-8H2,1-4H3
• InChI Key： HTHMGXUGKFYCOG-UHFFFAOYSA-N
• SMILES： O(C)CC1CNCCN1C(C(C)C(C)C)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one

Chemical Profile of 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one (CAS No. 2137637-90-0)

1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one, identified by its Chemical Abstracts Service (CAS) number 2137637-90-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperazine moiety linked to an isobutyl ketone backbone with a methoxymethyl substituent, exhibits structural features that make it a promising candidate for further investigation in drug discovery and development.

The piperazine ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. Its structural versatility allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold in the design of novel therapeutic agents. In particular, the presence of the methoxymethyl group introduces a unique electronic and steric environment that could influence the compound's binding affinity and metabolic stability.

The isobutyl ketone moiety in 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one contributes to the compound's overall lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME). This balance between hydrophobicity and hydrophilicity can be leveraged to optimize bioavailability and target engagement. Additionally, the dimethyl substitution on the butanone backbone may enhance metabolic stability by reducing susceptibility to oxidative degradation pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets with greater accuracy. Studies suggest that the piperazine ring may interact with enzymes involved in neurotransmitter synthesis or metabolism, while the isobutyl ketone moiety could engage with receptors mediating pain or inflammation. These interactions are of particular interest in the development of treatments for neurological disorders and chronic inflammatory conditions.

In vitro studies have begun to explore the pharmacological profile of 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one, revealing promising preliminary data. The compound has demonstrated moderate affinity for certain enzyme targets, suggesting potential therapeutic applications in areas such as central nervous system (CNS) disorders and metabolic diseases. Furthermore, its structural similarity to known active pharmaceutical ingredients (APIs) may facilitate rapid optimization through structure-based drug design approaches.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperazine ring via nucleophilic substitution or cyclization reactions, followed by functionalization at the 1-position with the methoxymethyl group. The introduction of the isobutyl ketone moiety typically proceeds via condensation reactions or alkylation protocols. Advanced synthetic techniques, such as flow chemistry or catalytic methods, may further enhance scalability and efficiency in producing this compound for research purposes.

As research progresses, additional derivatives of 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one are likely to be explored to refine its pharmacological properties. Structural modifications can be made to improve selectivity, reduce off-target effects, or enhance pharmacokinetic profiles. For instance, replacing the methyl groups on the isobutyl ketone with other substituents may alter lipophilicity or metabolic clearance rates. Such modifications are guided by data from high-throughput screening (HTS) assays and molecular docking studies.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations are being employed to model the behavior of this compound within biological systems. These simulations help predict how changes in its structure might affect its interactions with biological targets, providing a rational basis for designing next-generation analogs. By integrating experimental data with computational predictions, researchers can accelerate the development pipeline for novel therapeutics.

Future clinical investigations may focus on evaluating the safety and efficacy of derivatives of 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one in animal models before progressing to human trials. Preclinical studies will assess parameters such as acute toxicity, chronic toxicity, pharmacokinetics, and potential side effects. The insights gained from these studies will inform decisions about whether to advance into Phase I clinical trials for specific therapeutic indications.

The broader impact of compounds like 1-2-(methoxymethyl)piperazin-1-yl-2,3-dimethylbutan-1-one extends beyond individual drug candidates; they represent part of a larger effort to develop innovative solutions for unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, researchers continue to uncover new opportunities for therapeutic intervention across diverse disease areas. The continued exploration of this compound and its derivatives holds promise for contributing to future medical breakthroughs.